Cas no 367281-46-7 ((1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

• Product Name: (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• CAS No: 367281-46-7
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD28506105
• CID: 4649978
• PubChem ID: 67486163
• Update Time: 2025-06-13

(1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride

• MDL： MFCD28506105
• Inchi： 1S/C4H7N3O.ClH/c1-7-2-4(3-8)5-6-7;/h2,8H,3H2,1H3;1H
• InChI Key： SDLFDTRBLIFARV-UHFFFAOYSA-N
• SMILES： C(C1N=NN(C)C=1)O.Cl

Additional information on (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride

(1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride: An Overview of a Versatile Compound

(1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 367281-46-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 4-(hydroxymethyl)-1-methyl-1H-1,2,3-triazole monohydrochloride, is a derivative of 1,2,3-triazole, a heterocyclic aromatic compound that has found extensive use in various chemical and biological contexts.

The 1,2,3-triazole ring is particularly noteworthy for its stability and the ease with which it can be synthesized via the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a process that has become a cornerstone of click chemistry. The presence of the hydroxymethyl group and the methyl substitution on the triazole ring imparts additional functional versatility to this compound, making it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride has been explored for its potential as a building block in the synthesis of more complex molecules. The hydroxymethyl group can serve as a reactive handle for further functionalization, allowing chemists to introduce additional functionalities or linkages to create compounds with tailored properties. This flexibility is particularly valuable in drug discovery and development, where the ability to fine-tune molecular structure can significantly impact pharmacological activity and selectivity.

Recent studies have highlighted the role of (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride in the development of novel therapeutic agents. For instance, researchers have investigated its use as a scaffold for antiviral drugs, leveraging its structural features to enhance binding affinity to viral targets. Additionally, the compound has shown promise in the design of inhibitors for specific enzymes involved in various disease pathways, such as kinases and proteases.

The physicochemical properties of (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride have also been extensively characterized. It is a white crystalline solid with good solubility in water and common organic solvents. This solubility profile makes it suitable for use in both aqueous and organic reaction media, facilitating its integration into diverse synthetic protocols. The compound's stability under various conditions further enhances its utility in laboratory settings.

In terms of biological activity, preliminary studies have indicated that (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride exhibits low toxicity and good biocompatibility. These properties are crucial for its potential use in pharmaceutical formulations and biomedical applications. However, further research is needed to fully elucidate its safety profile and potential side effects.

The synthetic accessibility of (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride is another factor that contributes to its appeal. The CuAAC reaction provides a straightforward and efficient route to this compound, making it readily available for large-scale production. This synthetic route involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the triazole ring. The subsequent introduction of the methyl group and hydroxymethyl functionality can be achieved through well-established chemical transformations.

In conclusion, (1-methyl-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 367281-46-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore new applications and optimize its use in various scientific and industrial contexts.